Cas no 1448053-85-7 (2-bromo-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide)

• Product Name: 2-bromo-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide
• CAS No: 1448053-85-7
• MF: C₁₃H₁₁BrF₃N₃O
• MW: 362.145152330399
• CID: 6005927
• PubChem ID: 71808036
• Update Time: 2025-07-17

2-bromo-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide
• 2-bromo-N-[2-[3-(trifluoromethyl)pyrazol-1-yl]ethyl]benzamide
• 2-bromo-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzamide
• F6439-4754
• 1448053-85-7
• AKOS024562527
• 2-bromo-N-(2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)benzamide

• Inchi： 1S/C13H11BrF3N3O/c14-10-4-2-1-3-9(10)12(21)18-6-8-20-7-5-11(19-20)13(15,16)17/h1-5,7H,6,8H2,(H,18,21)
• InChI Key： AJXCJRSPYFMWEJ-UHFFFAOYSA-N
• SMILES： C(NCCN1C=CC(C(F)(F)F)=N1)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 361.00376g/mol
• Monoisotopic Mass: 361.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.9Ų

Additional information on 2-bromo-N-{2-3-(trifluoromethyl)-1H-pyrazol-1-ylethyl}benzamide

Comprehensive Overview of 2-bromo-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzamide (CAS No. 1448053-85-7)

2-bromo-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzamide (CAS No. 1448053-85-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a benzamide core with a trifluoromethylpyrazole moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Its CAS number 1448053-85-7 is frequently searched in chemical databases, reflecting its relevance in modern drug discovery and material science applications.

The compound's structural complexity, particularly the presence of a bromo substituent and a trifluoromethyl group, contributes to its versatility in cross-coupling reactions and as a building block for heterocyclic compounds. Researchers often explore its potential in designing kinase inhibitors or antimicrobial agents, aligning with current trends in targeting resistant pathogens and cancer therapeutics. The pyrazole ring system, a common pharmacophore, further enhances its appeal in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 2-bromo-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzamide has surged due to their enhanced metabolic stability and bioavailability. This aligns with industry focus on improved drug-like properties and sustainable chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring purity for research applications.

From an SEO perspective, common queries related to this compound include "synthesis of 1448053-85-7," "applications of trifluoromethylpyrazole derivatives," and "benzamide-based drug intermediates." These keywords reflect user interest in practical synthesis routes and industrial uses. The compound’s role in high-throughput screening libraries also makes it relevant to discussions on AI-driven drug discovery, a trending topic in 2024.

Environmental and safety considerations are paramount when handling 2-bromo-N-{2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}benzamide. While not classified as hazardous under standard regulations, proper lab protocols for halogenated compounds should be followed. Its stability under various pH conditions and solubility profiles are frequently studied, addressing concerns about compound storage and formulation development.

In summary, CAS No. 1448053-85-7 represents a cutting-edge example of how functional group integration can expand molecular utility. Its intersection with green chemistry principles and structure-activity relationship (SAR) studies ensures its continued relevance in both academic and industrial settings. Future research may explore its derivatives for niche applications in catalysis or material science, further solidifying its importance.